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Compound of Interest

(R)-(-)-2,2-Dimethylcyclopropane-
Compound Name:
1-carboxamide

Cat. No.: B109103

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for (R)-(-)-2,2-
Dimethylcyclopropane-1-carboxamide. The following sections detail the compound's
properties, associated hazards, and recommended procedures for its safe use, storage, and
disposal. This document is intended for qualified personnel experienced in handling laboratory
chemicals.

Chemical and Physical Properties

(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is a solid, crystalline compound.[1] A
summary of its key physical and chemical properties is presented in Table 1.
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Property Value Source
Molecular Formula CeH11NO [1]
Molecular Weight 113.16 g/mol [1]

CAS Number 106462-18-4 [1]
Appearance Solid, crystalline powder [1]
Melting Point 135-139 °C [1]
Boiling Point 225.1+7.0 °C (Predicted)

Density 1.028+0.06 g/cm3 (Predicted)

Solubility Soluble in methanol

Flash Point Not applicable [1]

Storage Class

11 - Combustible Solids

[1]

Hazard Identification and GHS Classification

(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide is classified as a hazardous substance.[1]
The GHS hazard classifications and corresponding precautionary statements are summarized
in Table 2.
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Precautionary Statement

GHS Classification Hazard Statement
Codes
Acute Toxicity, Oral (Category ) P264, P270, P301+P312,
H302: Harmful if swallowed
4) P330, P501
s o P264, P280, P302+P352,
Skin Irritation (Category 2) H315: Causes skin irritation

P321, P332+P313, P362

_ P261, P272, P280,
) L H317: May cause an allergic
Skin Sensitization (Category 1) P302+P352, P333+P313,

skin reaction
P321, P363, P501

_ P264, P280,
o H319: Causes serious eye
Eye Irritation (Category 2) o P305+P351+P338,
irritation
P337+P313
Specific Target Organ Toxicity ] P261, P271, P304+P340,
) H335: May cause respiratory
— Single Exposure (Category ritat P312, P403+P233, P405,
irritation
3), Respiratory System P501

Signal Word: Warning[1]

Experimental Protocols: Safety and Handling Best
Practices

Specific toxicological and safety assessment protocols for (R)-(-)-2,2-Dimethylcyclopropane-
1-carboxamide are not readily available in the public domain. However, based on its known
hazards, the following general laboratory best practices should be strictly adhered to.

Engineering Controls

o Work with this compound should be conducted in a well-ventilated area, preferably within a
certified chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible in the immediate
work area.
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Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following
diagram outlines a general selection guide.

Personal Protective Equipment (PPE) Selection

N95 Dust Mask
(for handling powder)

P Respiratory Protection —*

Face Shield
(if splash hazard exists)

A

Eye/Face Protection o | Safety Goggles
>

Handling
(R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide

Chemical-Resistant Gloves

Hand Protection (e.g., Nitrile)

\

P Body Protection P Standard Lab Coat

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection guide.

Handling and Storage

e Avoid contact with skin, eyes, and clothing.

¢ Avoid inhalation of dust.
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» Wash hands thoroughly after handling.
» Store in a tightly closed container in a dry, cool, and well-ventilated place.

o Keep away from incompatible materials such as strong oxidizing agents.

First Aid Measures

In case of exposure, follow these first aid guidelines and seek medical attention.

Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.

Immediately wash off with soap and plenty of
Skin Contact water. Remove contaminated clothing. Consult a

physician.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.

Spill and Disposal Procedures
Spill Response

In the event of a spill, follow the procedures outlined in the flowchart below.
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Spill Response Workflow

Evacuate immediate area
and restrict access
( Don appropriate PPE )
Contain the spill with
-absorbent material
Carefully sweep or scoop up
-spilled solid

:

Place in a sealed container
for disposal

Clean the spill area with a
-suitable solvent

:

Dispose of waste according
-to regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Spill response workflow for (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide.
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Waste Disposal

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. Do not allow it to enter drains or the environment.

Toxicological Information and Potential Signaling
Pathways

While specific toxicological studies on (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide are
limited, research on structurally related compounds can provide insights into potential toxic
mechanisms. For instance, the anxiolytic drug panadiplon, which metabolizes to a
cyclopropane carboxylic acid derivative, has been shown to induce hepatic toxicity.[2] The
proposed mechanism involves the inhibition of mitochondrial fatty acid [3-oxidation.[2] This
suggests that (R)-(-)-2,2-Dimethylcyclopropane-1-carboxamide could potentially interfere
with cellular metabolic pathways.

The following diagram illustrates a hypothetical signaling pathway for toxicity based on the
panadiplon model.
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Hypothetical Toxicity Pathway
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Caption: Hypothetical toxicity pathway based on

related compounds.

It is crucial for researchers to be aware of these potential toxicological properties and to handle

the compound with appropriate caution until more specific data becomes available.

Disclaimer: This guide is intended for informational purposes only and does not replace a

formal risk assessment. Always consult the most current Safety Data Sheet (SDS) from the

supplier before handling this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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